Cas no 2243515-25-3 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2243515-25-3
• MF: C₂₄H₁₈N₄O₄
• MW: 426.42412519455
• CID: 6561536
• PubChem ID: 165827908
• Update Time: 2025-10-19

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650867
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• 2243515-25-3

• Inchi： 1S/C24H18N4O4/c29-23(30)19-13-26-28(21-11-5-6-12-25-21)22(19)27-24(31)32-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-13,20H,14H2,(H,27,31)(H,29,30)
• InChI Key： ZBEMWIRIWLAFFB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NN1C1C=CC=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.13280507g/mol
• Monoisotopic Mass: 426.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 106Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2243515-25-3)

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid, with the CAS number 2243515-25-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a variety of ways. The pyrazole ring is further functionalized with a pyridine moiety at the 1-position and a carbonyl group at the 4-position, both of which contribute to the compound's overall reactivity and potential biological effects. Additionally, the presence of a fluorenylmethoxy carbonyl (FMOC) group at the amino position adds another layer of complexity, suggesting potential applications in peptide synthesis and protease inhibition.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The pyrazole-pyridine hybrid structure of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid makes it an attractive candidate for such applications. For instance, studies have shown that pyrazole derivatives can exhibit anti-inflammatory, anti-viral, and anti-cancer properties by interacting with key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic processes. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop drugs that target particular disease mechanisms. The structural features of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid, particularly the presence of the FMOC group and the pyridine moiety, suggest that it may interact with enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like this one with greater accuracy. Molecular docking studies have shown that 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development. These studies have also provided insights into how modifications to the molecular structure can enhance binding affinity and selectivity, which are crucial factors in developing effective drugs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These techniques allow for the efficient formation of carbon-carbon bonds, which are essential for creating the intricate three-dimensional structure of the compound.

In addition to its potential therapeutic applications, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid may also find utility in materials science and chemical biology. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. For instance, researchers have explored its use as an intermediate in the synthesis of more complex molecules, demonstrating its versatility as a building block in organic synthesis.

The development of new drug candidates is often hampered by issues such as poor solubility, low bioavailability, and off-target effects. However, by leveraging computational tools and innovative synthetic strategies, researchers can address these challenges effectively. The case of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid exemplifies how these approaches can be used to overcome obstacles in drug discovery and development.

In conclusion, 5-({[(9H-fluoren-9-ylmethoxy]carbonyl}amino)-1-(pyridin--2--yl)--1H--pyrazole--4--carboxylic acid (CAS No. 2243515--25--3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.